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Compound of Interest

Compound Name: A 438079

Cat. No.: B1248378 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
A 438079 is a potent and selective antagonist of the P2X7 receptor, playing a crucial role in

research related to inflammation, neuropathic pain, and neurodegenerative diseases. Proper

preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for A 438079 due to the

compound's high solubility in it. This document provides a detailed protocol for the preparation,

storage, and handling of A 438079 stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative information for A 438079.
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Parameter Value Source

Molecular Weight 342.61 g/mol (hydrochloride)

Solubility in DMSO
≥ 100 mg/mL; Soluble to 100

mM

Appearance White to off-white solid/powder

Storage of Powder -20°C for up to 3 years

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year

Experimental Protocol: Preparation of a 10 mM A
438079 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of A 438079 in DMSO. The

concentration can be adjusted based on experimental needs.

3.1. Materials

A 438079 hydrochloride (powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (sterile, amber, or covered with aluminum foil)

Calibrated analytical balance

Pipettes and sterile tips

Vortex mixer

Optional: Sonicator

3.2. Procedure
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Pre-weighing Preparations: Before opening, allow the vial of A 438079 powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing A 438079: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of A 438079 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.43 mg of A 438079 (see calculation in section 3.3).

Adding DMSO: Using a calibrated pipette, add the calculated volume of DMSO to the tube

containing the A 438079 powder. For a 10 mM solution with 3.43 mg of A 438079, add 1 mL

of DMSO. It is recommended to use newly opened or anhydrous DMSO, as absorbed

moisture can reduce the solubility of the compound.

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, brief sonication in a water bath can aid in dissolution. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected tubes. Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C

for long-term storage (up to 2 years).

3.3. Calculation for a 10 mM Stock Solution

To calculate the mass of A 438079 required to make a stock solution of a specific molarity, use

the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM solution:

Mass (mg) = (10 mmol/L) x (0.001 L) x (342.61 g/mol )

Mass (mg) = 0.01 mol/L x 0.001 L x 342.61 g/mol = 0.0034261 g = 3.43 mg

Signaling Pathway and Workflow Diagrams
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The following diagrams illustrate the experimental workflow for preparing the A 438079 stock

solution.
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Caption: Workflow for A 438079 Stock Solution Preparation.

Important Considerations
DMSO Quality: Use high-purity, anhydrous DMSO to ensure maximum solubility and stability

of A 438079.

Light Sensitivity: While not explicitly stated for A 438079, many organic compounds are light-

sensitive. It is good practice to use amber vials or cover tubes with aluminum foil to protect

the stock solution from light.

Freeze-Thaw Cycles: Avoid repeated freezing and thawing of the stock solution as this can

lead to degradation of the compound. Aliquoting into single-use volumes is highly

recommended.

Final DMSO Concentration in Experiments: When preparing working solutions for cell-based

assays, be mindful of the final concentration of DMSO. Typically, DMSO concentrations

should be kept below 0.1% to avoid solvent-induced cellular toxicity or off-target effects. A

negative control with the same final DMSO concentration should be included in experiments.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of A
438079 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248378#how-to-prepare-a-438079-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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